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Compound of Interest

3-(2-Methoxyphenyl)propanoic
Compound Name: d
aci

Cat. No.: B180961

An In-depth Technical Guide to 3-(2-
Methoxyphenyl)propanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(2-Methoxyphenyl)propanoic
acid, a significant chemical compound utilized in various scientific and industrial applications.
This document collates its nomenclature, chemical identifiers, and physical properties,
presenting a thorough resource for professionals in research and development.

Chemical Identity and Synonyms

3-(2-Methoxyphenyl)propanoic acid is known by a variety of names in chemical literature and
commercial catalogs. Accurate identification is crucial for unambiguous scientific
communication and procurement. The following table summarizes its key identifiers and
synonyms.
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Identifier Type Value

IUPAC Name 3-(2-methoxyphenyl)propanoic acid[1][2][3][4]
CAS Registry Number 6342-77-4[1][2][5]

EINECS Number 228-738-0[5][6]

PubChem CID 80652[3][4]

InChl Key XSZSNLOPIWWFHS-UHFFFAOYSA-N[1][2][7]
Molecular Formula C10H1203[1][2][5]

Common Synonyms 2-Methoxyhydrocinnamic acid[1][3][4][5]

o-Methoxyhydrocinnamic acid[1][3][4]

3-(o-Methoxyphenyl)propionic acid[1][5][6]

Benzenepropanoic acid, 2-methoxy-[1][4][6]

2-Methoxybenzenepropanoic acid[4][6][8]

Guaiacylpropionic acid[6]

beta-(0-Methoxyphenyl)propionic acid[3][5]

Commercial Identifiers TIMTEC-BB SBB003749[5][8]

AKOS BC-2706[5]

NSC 46646[4][6]

Physicochemical Properties

Understanding the physical and chemical properties of 3-(2-Methoxyphenyl)propanoic acid is
essential for its handling, storage, and application in experimental settings. The data below has
been aggregated from various chemical suppliers and databases.
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Property Value

Molecular Weight 180.20 g/mol [1]

Appearance White to cream crystals or powder[2][6][7]
Melting Point 83.5-89.5 °C[2][5]

Boiling Point 305 °C at 760 mmHg[5]

Flash Point 119.4 °C[5]

Purity (Typical) =>98%[2][7]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 3-(2-
Methoxyphenyl)propanoic acid are fundamental for its practical application. While specific,
in-depth protocols are often proprietary or published within subscription-based journals, a
general synthetic procedure is described in the literature.

General Synthesis Procedure:

A common method for the synthesis of 3-(2-Methoxyphenyl)propanoic acid involves the
catalytic hydrogenation of 2-methoxycinnamic acid. A general procedure is as follows:

o 2-methoxycinnamic acid is dissolved in a suitable solvent, such as ethanol or ethyl acetate.
o A catalyst, typically palladium on carbon (Pd/C), is added to the solution.

e The mixture is subjected to a hydrogen atmosphere (typically 1-4 atm) in a hydrogenation
apparatus.

e The reaction is stirred at room temperature until the uptake of hydrogen ceases.
e Upon completion, the catalyst is removed by filtration.

e The solvent is evaporated under reduced pressure to yield the crude product.
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e The crude 3-(2-Methoxyphenyl)propanoic acid can be purified by recrystallization from a
suitable solvent system, such as water or an ethanol/water mixture.

Note: This is a generalized protocol. Specific reaction conditions, including catalyst loading,
hydrogen pressure, and solvent choice, may vary and should be optimized for each specific
setup.

Logical Relationships in Chemical Nomenclature

The various synonyms for 3-(2-Methoxyphenyl)propanoic acid are derived from different
chemical naming conventions. A diagram illustrating the logical relationship between the
systematic IUPAC name and its common synonyms can clarify their origins.

Systematic Naming

Benzenepropanoic acid, 2-methoxy-

A

IUPAC Parent

Common & Semi-Systematic Names

Based on "hydrocinnamic acid Ortho substitution

3-(2-Methoxyphenyl)propanoic acid 2-Methoxyhydrocinnamic acid 0-Methoxyhydrocinnamic acid

Ortho substitution
3-(o-Methoxyphenyl)propionic acid

Click to download full resolution via product page
Caption: Logical relationships of 3-(2-Methoxyphenyl)propanoic acid nomenclature.

This guide serves as a foundational resource for professionals engaged in work involving 3-(2-
Methoxyphenyl)propanoic acid. For further information on specific applications or more
detailed experimental procedures, consulting peer-reviewed chemical literature is
recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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